4-Cyclopropoxy-2-methoxybenzaldehyde

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-methoxybenzaldehyde
• InChI: InChI=1S/C11H12O3/c1-13-11-6-10(14-9-4-5-9)3-2-8(11)7-12/h2-3,6-7,9H,4-5H2,1H3
• InChI Key: QEDHJTHCXOZODT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)OC2CC2)C=O

Description

4-Cyclopropoxy-2-methoxybenzaldehyde is a benzaldehyde derivative featuring two distinct substituents: a cyclopropoxy group (-O-cyclopropane) at the para position (C4) and a methoxy group (-OCH₃) at the ortho position (C2). The cyclopropoxy group introduces significant steric and electronic effects due to the strained cyclopropane ring, which may enhance reactivity in certain synthetic pathways. This compound is of interest in organic synthesis, particularly as a precursor for pharmaceuticals or agrochemicals, where substituent positioning influences molecular interactions .

The cyclopropoxy group could be introduced via reaction with cyclopropyl halides under basic conditions, though optimization of steric hindrance may be required .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-methoxybenzaldehyde can be achieved through various methods. One common approach involves the Claisen-Schmidt condensation reaction, where aldehydes react with ketones in the presence of a base or acid catalyst . Microwave-assisted synthesis has also been reported to enhance the efficiency and selectivity of the reaction .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-methoxybenzaldehyde can undergo various chemical reactions, including:

Oxidation: Conversion to carboxylic acids or other oxidized derivatives.

Reduction: Formation of alcohols or other reduced products.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are common reducing agents.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

4-Cyclopropoxy-2-methoxybenzaldehyde has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although not yet approved for clinical use.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-methoxybenzaldehyde involves its interaction with specific molecular targets and pathways. For instance, similar compounds have been shown to inhibit bacterial virulence factors by targeting regulatory genes and disrupting cellular processes . The exact molecular targets and pathways for 4-Cyclopropoxy-2-methoxybenzaldehyde are still under investigation.

Comparison with Similar Compounds

Key Findings:

Electronic Effects : Both methoxy and cyclopropoxy groups donate electrons via oxygen lone pairs, activating the aromatic ring toward electrophilic substitution. However, the cyclopropane ring’s strain may slightly reduce electron donation compared to methoxy .

This contrasts with linear substituents like methoxy or bromomethyl .

Reactivity in Synthesis :

• In , cyclopropylamine reacted with 4-methoxybenzaldehyde to yield a thiazol-4-one derivative with 71% efficiency. This suggests cyclopropoxy-containing aldehydes may require excess reagents or prolonged heating to overcome steric challenges .
• Bromomethyl derivatives (e.g., 4-(bromomethyl)benzaldehyde) exhibit high reactivity but pose safety risks, necessitating stringent handling protocols .

Research Implications and Gaps

Synthetic Optimization : The steric demands of the cyclopropoxy group may necessitate tailored catalysts (e.g., bulky bases) or polar aprotic solvents to improve reaction yields .

Toxicological Studies : Further investigation is required to assess the safety profile of 4-cyclopropoxy-2-methoxybenzaldehyde, particularly given the hazards observed in brominated analogs .